Cas no 2228312-95-4 (2-(2-bromopyridin-3-yl)-2,2-difluoroacetic acid)

• Product Name: 2-(2-bromopyridin-3-yl)-2,2-difluoroacetic acid
• CAS No: 2228312-95-4
• MF: C₇H₄BrF₂NO₂
• MW: 252.012968063354
• CID: 6570865
• PubChem ID: 165831563
• Update Time: 2025-05-28

2-(2-bromopyridin-3-yl)-2,2-difluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromopyridin-3-yl)-2,2-difluoroacetic acid
• 2228312-95-4
• EN300-1950223

• Inchi： 1S/C7H4BrF2NO2/c8-5-4(2-1-3-11-5)7(9,10)6(12)13/h1-3H,(H,12,13)
• InChI Key： XQVTWGVGFSFQMC-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CN=1)C(C(=O)O)(F)F

Computed Properties

• Exact Mass: 250.93935g/mol
• Monoisotopic Mass: 250.93935g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-(2-bromopyridin-3-yl)-2,2-difluoroacetic acid

Comprehensive Overview of 2-(2-Bromopyridin-3-yl)-2,2-difluoroacetic Acid (CAS No. 2228312-95-4)

2-(2-Bromopyridin-3-yl)-2,2-difluoroacetic acid (CAS No. 2228312-95-4) is a highly specialized organofluorine compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromopyridine and difluoroacetic acid moieties, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure combines a 2-bromopyridine ring with a difluoroacetic acid group, enabling versatile reactivity in cross-coupling reactions and other synthetic transformations.

In recent years, the demand for fluorinated compounds like 2-(2-bromopyridin-3-yl)-2,2-difluoroacetic acid has surged due to their applications in drug discovery and material science. Researchers are particularly interested in its potential to enhance the metabolic stability and bioavailability of target molecules. The bromine atom in the pyridine ring offers a strategic site for further functionalization, making this compound a valuable building block in medicinal chemistry.

The synthesis of 2-(2-bromopyridin-3-yl)-2,2-difluoroacetic acid typically involves multi-step organic reactions, including halogenation and fluorination processes. Its CAS number 2228312-95-4 ensures precise identification in chemical databases, facilitating regulatory compliance and safety assessments. Given the growing focus on sustainable chemistry, efforts are underway to optimize its production using greener methodologies, such as catalytic fluorination and solvent-free reactions.

From an industrial perspective, this compound aligns with the rising trend of precision synthesis in fine chemicals. Its applications extend to the development of crop protection agents and pharmaceutical intermediates, where its difluoroacetic acid group contributes to improved efficacy. As the pharmaceutical industry increasingly prioritizes fluorine-containing drugs, compounds like 2-(2-bromopyridin-3-yl)-2,2-difluoroacetic acid are poised to play a pivotal role in next-generation therapeutics.

In summary, 2-(2-bromopyridin-3-yl)-2,2-difluoroacetic acid (CAS No. 2228312-95-4) represents a cutting-edge tool in synthetic chemistry, bridging the gap between academic research and industrial applications. Its unique properties and adaptability make it a subject of ongoing exploration, particularly in fields demanding high-performance fluorinated building blocks.